Cas no 16917-81-0 (4H-Pyrazol-4-one, 3-(1,1-dimethylethyl)-5-phenyl-, 1,2-dioxide)

• Product name: 4H-Pyrazol-4-one, 3-(1,1-dimethylethyl)-5-phenyl-, 1,2-dioxide
• CAS No: 16917-81-0
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 1350241
• PubChem ID: 12294413

4H-Pyrazol-4-one, 3-(1,1-dimethylethyl)-5-phenyl-, 1,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazol-4-one, 3-(1,1-dimethylethyl)-5-phenyl-, 1,2-dioxide
• 3-tert-butyl-1,2-dioxido-5-phenylpyrazole-1,2-diium-4-one
• DTXSID60485298
• 16917-81-0

• Inchi： InChI=1S/C13H14N2O3/c1-13(2,3)12-11(16)10(14(17)15(12)18)9-7-5-4-6-8-9/h4-8H,1-3H3
• InChI Key： COTRTMAFAIUPQI-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=[N+]([N+](=C(C1=O)C2=CC=CC=C2)[O-])[O-]

Computed Properties

• Exact Mass: 246.10052
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 70.95